Cas no 1862479-70-6 (6,8-Difluoro-2-methylquinolin-4(1H)-one)

6,8-Difluoro-2-methylquinolin-4(1H)-one is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. The presence of fluorine atoms at the 6 and 8 positions enhances its metabolic stability and binding affinity, making it a valuable intermediate for drug discovery. The methyl group at the 2-position further contributes to its structural diversity, enabling modifications for targeted biological activity. This compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions. Its synthetic versatility allows for further functionalization, supporting the development of novel bioactive molecules. Researchers may explore its utility in antimicrobial, anticancer, or other therapeutic areas due to its unique quinoline scaffold.

6,8-Difluoro-2-methylquinolin-4(1H)-one structure

1862479-70-6 structure

Product Name:6,8-Difluoro-2-methylquinolin-4(1H)-one

CAS No:1862479-70-6

MF:C₁₀H₇F₂NO

MW:195.165

CID:4670783

PubChem ID:282959

Update Time:2025-06-07

6,8-Difluoro-2-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

- 6,8-Difluoro-2-methylquinolin-4(1H)-one
- 6,8-Difluoro-2-methyl-4-quinolinol
- SCHEMBL6587566
- 1862479-70-6
- CS-0005820
- 6,8-difluoro-2-methylquinolin-4-ol
- 6,8-Difluoro-2-Methyl-4(1H)-Quinolinone
- 219689-64-2
- 6,8-diluoro-2-methyl-1H-quinolin-4-one
- Maybridge1_001345
- NSC-137120
- 6,8-Difluoro-4-hydroxy-2-methyl-quinoline
- MFCD00661853
- 6,8-difluoro-2-methyl-1H-quinolin-4-one
- CHEBI:194755
- Oprea1_612235
- SB67963
- 6,8-Difluoro-2-methyl-quinolin-4-ol
- CS-M0275
- HMS545F03
- NSC137120
- E82802
- DS-19666
- 6,8-difluoro-2-methyl-1,4-dihydroquinolin-4-one
- AKOS002327094
- DTXSID50300461
- DB-296416
- Inchi： InChI=1S/C10H7F2NO/c1-5-2-9(14)7-3-6(11)4-8(12)10(7)13-5/h2-4H,1H3,(H,13,14)
- InChI Key： GFYSQYURFCGHAG-UHFFFAOYSA-N
- SMILES： CC1=CC(=O)C2=C(N1)C(=CC(=C2)F)F

Computed Properties

Exact Mass: 195.04957017g/mol
Monoisotopic Mass: 195.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.1Å²

6,8-Difluoro-2-methylquinolin-4(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM227049-5g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6	95%	5g	$468	2021-08-04
Chemenu	CM227049-10g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6	95%	10g	$701	2021-08-04
Chemenu	CM227049-25g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6	95%	25g	$1122	2021-08-04
TRC	D762523-100mg	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6		100mg	$ 70.00	2022-06-05
TRC	D762523-500mg	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6		500mg	$ 230.00	2022-06-05
TRC	D762523-1g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6		1g	$ 340.00	2022-06-05
Alichem	A189007592-5g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6	95%	5g	$696.80	2023-09-02
Alichem	A189007592-10g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6	95%	10g	$1055.25	2023-09-02
Alichem	A189007592-25g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6	95%	25g	$1575.84	2023-09-02
Chemenu	CM227049-5g	6,8-Difluoro-2-methylquinolin-4(1H)-one	1862479-70-6	95%	5g	$502	2023-01-02